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Compound of Interest

4-Hydroxy-2,5-
Compound Name:
dimethylbenzonitrile

Cat. No.: B1344278

An In-depth Technical Guide on 4-Hydroxy-2,5-dimethylbenzonitrile

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental properties of chemical compounds is paramount. This guide provides core
information on 4-Hydroxy-2,5-dimethylbenzonitrile, a molecule of interest in various research
and development applications.

Physicochemical Data

The essential physicochemical properties of 4-Hydroxy-2,5-dimethylbenzonitrile are
summarized below. These data are critical for experimental design, reaction stoichiometry, and
analytical characterization.

Property Value Source
Molecular Formula CoHoaNO [1]
Molecular Weight 147.17 g/mol [1112]

4-Hydroxy-2,5-
IUPAC Name _ . [3]
dimethylbenzonitrile

CAS Number 85223-94-5 [11[3]
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Molecular Structure

The structural arrangement of atoms within 4-Hydroxy-2,5-dimethylbenzonitrile is a key
determinant of its chemical reactivity and biological activity. The diagram below illustrates the
connectivity of the atoms in the molecule.

Caption: Molecular structure of 4-Hydroxy-2,5-dimethylbenzonitrile.

This technical guide provides a summary of the molecular weight and formula for 4-Hydroxy-
2,5-dimethylbenzonitrile based on publicly available data. For experimental applications, it is
recommended to consult a comprehensive safety data sheet (SDS) and validated analytical
data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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